Cas no 245070-78-4 (2(3H)-Benzothiazolone,7-amino-)

• Product Name: 2(3H)-Benzothiazolone,7-amino-
• CAS No: 245070-78-4
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 254361
• Update Time: 2025-10-18

2(3H)-Benzothiazolone,7-amino- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,7-amino-
• 2(3H)-Benzothiazolone,7-amino-(9CI)
• 7-amino-2(3H)-Benzothiazolone
• 6-Amino-2(3H)-benzothiazolone
• 6-Amino-3H-benzothiazol-2-one
• 6-Aminobenzothiazolone
• 2(3H)-Benzothiazolone, 7-amino-

• Inchi： 1S/C7H6N2OS/c8-4-2-1-3-5-6(4)11-7(10)9-5/h1-3H,8H2,(H,9,10)
• InChI Key： KIYIRYVCBDHHKB-UHFFFAOYSA-N
• SMILES： S1C2=C(N)C=CC=C2NC1=O

Computed Properties

• Exact Mass: 166.02000
• Monoisotopic Mass: 166.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• Density: 1.553
• Melting Point: 179-181
• Boiling Point: 394.6 °C at 760 mmHg
• Flash Point: 192.4 °C
• PSA: 87.12000
• LogP: 1.75300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2(3H)-Benzothiazolone,7-amino-

Introduction to 2(3H)-Benzothiazolone, 7-amino- (CAS No. 245070-78-4)

2(3H)-Benzothiazolone, 7-amino- (CAS No. 245070-78-4) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 7-Amino-2(3H)-benzothiazolone, has garnered considerable attention due to its potential applications in various therapeutic areas, particularly in the development of novel drugs for treating bacterial infections and cancer. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2(3H)-Benzothiazolone, 7-amino- is characterized by a benzothiazolone ring with an amino group at the 7-position. The benzothiazolone moiety is a versatile scaffold that has been extensively studied for its biological activities, including antibacterial, antifungal, and anticancer properties. The presence of the amino group at the 7-position further enhances the compound's reactivity and biological potential.

Synthesis of 2(3H)-Benzothiazolone, 7-amino- can be achieved through various methods. One common approach involves the cyclization of an appropriate precursor followed by substitution reactions to introduce the amino group. For instance, a typical synthetic route starts with the reaction of 2-aminobenzenethiol with an appropriate carbonyl compound to form a thioamide intermediate. Subsequent cyclization under acidic conditions yields the benzothiazolone ring. The final step involves the substitution of a leaving group at the 7-position with ammonia or an amine derivative to introduce the amino functionality.

In terms of biological activities, 2(3H)-Benzothiazolone, 7-amino- has shown promising results in several studies. Recent research has focused on its antibacterial properties, particularly against multidrug-resistant bacteria. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2(3H)-Benzothiazolone, 7-amino- exhibited potent activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. These findings suggest that this compound could be a valuable lead for developing new antibiotics to combat drug-resistant infections.

Beyond its antibacterial properties, 2(3H)-Benzothiazolone, 7-amino- has also been investigated for its anticancer potential. Research published in Cancer Letters demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising candidate for further drug development.

The pharmacokinetic properties of 2(3H)-Benzothiazolone, 7-amino- have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable solubility and stability profiles, which are crucial for effective drug delivery. Additionally, in vivo studies have shown that it can be absorbed efficiently through oral administration and distributed to target tissues with minimal toxicity.

In conclusion, 2(3H)-Benzothiazolone, 7-amino- (CAS No. 245070-78-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new drugs to address unmet medical needs. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical applications.